Cas no 1866269-59-1 (5-{3-azabicyclo[3.1.0]hexan-3-yl}-1,3-dimethyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-{3-azabicyclo[3.1.0]hexan-3-yl}-1,3-dimethyl-1H-pyrazole-4-carbaldehyde
• CAS No: 1866269-59-1
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 5701178
• PubChem ID: 131208053
• Update Time: 2025-06-12

5-{3-azabicyclo[3.1.0]hexan-3-yl}-1,3-dimethyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-{3-azabicyclo[3.1.0]hexan-3-yl}-1,3-dimethyl-1H-pyrazole-4-carbaldehyde
• EN300-725831
• 1866269-59-1
• 1H-Pyrazole-4-carboxaldehyde, 5-(3-azabicyclo[3.1.0]hex-3-yl)-1,3-dimethyl-

• Inchi： 1S/C11H15N3O/c1-7-10(6-15)11(13(2)12-7)14-4-8-3-9(8)5-14/h6,8-9H,3-5H2,1-2H3
• InChI Key： UXDLMEFOABTCCC-UHFFFAOYSA-N
• SMILES： N1(C)C(N2CC3C(C3)C2)=C(C=O)C(C)=N1

Computed Properties

• Exact Mass: 205.121512110g/mol
• Monoisotopic Mass: 205.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 388.2±42.0 °C(Predicted)
• pka: 3.72±0.10(Predicted)

Additional information on 5-{3-azabicyclo[3.1.0]hexan-3-yl}-1,3-dimethyl-1H-pyrazole-4-carbaldehyde

Introduction to 5-{3-azabicyclo[3.1.0]hexan-3-yl}-1,3-dimethyl-1H-pyrazole-4-carbaldehyde (CAS No. 1866269-59-1)

5-{3-azabicyclo[3.1.0]hexan-3-yl}-1,3-dimethyl-1H-pyrazole-4-carbaldehyde (CAS No. 1866269-59-1) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique molecular framework and potential biological activities. This compound belongs to the class of azabicycloalkanes fused with a pyrazole core, featuring a carbaldimine functional group at the 4-position of the pyrazole ring. The presence of a 3-azabicyclo[3.1.0]hexan-3-yl side chain introduces rigidity and specific spatial orientation, which can be crucial for interactions with biological targets such as enzymes and receptors.

The synthesis of 5-{3-azabicyclo[3.1.0]hexan-3-yl}-1,3-dimethyl-1H-pyrazole-4-carbaldehyde involves multi-step organic transformations, including cyclization, alkylation, and formylation reactions. The precise control of reaction conditions is essential to achieve high yield and purity, as well as to minimize the formation of side products that could complicate downstream applications. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to streamline the synthetic route and enhance efficiency.

One of the most compelling aspects of this compound is its potential pharmacological relevance. The pyrazole scaffold is a well-known pharmacophore found in numerous bioactive molecules, including antiviral, anti-inflammatory, and anticancer agents. The incorporation of a 3-azabicyclo[3.1.0]hexan-3-yl moiety into the pyrazole core may confer enhanced binding affinity or selectivity toward specific biological targets compared to simpler analogs. This structural feature has been explored in recent studies as a means to modulate drug-like properties such as solubility, metabolic stability, and cell membrane permeability.

Recent research has highlighted the importance of structural diversity in drug discovery programs, particularly in the identification of novel lead compounds with improved therapeutic profiles. The unique architecture of 5-{3-azabicyclo[3.1.0]hexan-3-yl}-1,3-dimethyl-1H-pyrazole-4-carbaldehyde makes it an attractive candidate for further investigation in this context. Computational modeling studies have been performed to predict its binding interactions with potential targets, providing insights into its mode of action and highlighting its potential as a scaffold for drug development.

The carbaldimine functional group at the 4-position of the pyrazole ring is particularly noteworthy due to its ability to participate in hydrogen bonding interactions and coordinate with metal ions. This property has been exploited in various applications, including catalysis and material science, but it also holds promise for medicinal chemistry applications where precise molecular recognition is required. The reactivity of the aldehyde group further extends the synthetic utility of this compound, enabling derivatization into more complex molecules through condensation reactions or nucleophilic addition.

In vitro biological assays have begun to reveal promising activities for 5-{3-azabicyclo[3.1.0]hexan-3-yl}-1,3-dimethyl-1H-pyrazole-4-carbaldehyde, particularly in contexts related to inflammation and immune modulation. Preliminary data suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in pro-inflammatory pathways, such as cyclooxygenase (COX) or lipoxygenase (LOX). These findings align with the growing interest in developing small-molecule modulators that can selectively target inflammatory processes without systemic side effects.

The 3-azabicyclo[3.1.0]hexan-3-yl side chain not only contributes to the structural complexity but also plays a critical role in determining the physicochemical properties of the molecule. This moiety introduces steric hindrance that can shield sensitive functional groups from unwanted reactions while simultaneously enhancing binding interactions through van der Waals forces or π-stacking interactions with aromatic residues in biological targets. Such features are often desirable in drug candidates aiming for prolonged residence time at the target site.

From a medicinal chemistry perspective, 5-{3-azabicyclo[3.1.0]hexan-3-yl}-1,3-dimethyl-1H-pyrazole-4-carbaldehyde represents an excellent example of how structural innovation can lead to novel bioactive molecules with tailored properties for therapeutic applications. The integration of advanced synthetic techniques with computational modeling has accelerated the discovery process for such compounds, allowing researchers to rapidly screen large libraries of derivatives for optimal activity profiles.

The future development of this compound will likely involve further optimization through structure-based drug design approaches or high-throughput screening campaigns aimed at identifying more potent or selective analogs with improved pharmacokinetic profiles. Collaborative efforts between synthetic chemists and biologists will be essential to translate these findings into tangible therapeutic benefits for patients suffering from various diseases.

In conclusion,5-{3-azabicyclo[3.1.0]hexan-3-ylyl}-1,3-dimethyl)-pyrazole carbaldehyde (CAS No 1866269 59 1) stands out as a promising candidate for medicinal chemistry research due to its unique structural features and potential biological activities Its exploration represents an important step forward in developing innovative therapeutics that address unmet medical needs by leveraging structural diversity at both molecular and supramolecular levels